Cas no 87686-99-5 (3H-Phenoxazin-3-one, 7-(hexyloxy)-)
87686-99-5 structure
Product Name:3H-Phenoxazin-3-one, 7-(hexyloxy)-
CAS No:87686-99-5
MF:C18H19NO3
MW:297.348365068436
CID:653516
PubChem ID:71412352
Update Time:2025-04-19
3H-Phenoxazin-3-one, 7-(hexyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- 3H-Phenoxazin-3-one, 7-(hexyloxy)-
- 7-hexoxyphenoxazin-3-one
- DTXSID90831906
- 7-(Hexyloxy)-3H-phenoxazin-3-one
- 87686-99-5
-
- Inchi: 1S/C18H19NO3/c1-2-3-4-5-10-21-14-7-9-16-18(12-14)22-17-11-13(20)6-8-15(17)19-16/h6-9,11-12H,2-5,10H2,1H3
- InChI Key: YRHJSJPOVHLYQM-UHFFFAOYSA-N
- SMILES: O(C1C=CC2=C(C=1)OC1=CC(C=CC1=N2)=O)CCCCCC
Computed Properties
- Exact Mass: 297.13649347g/mol
- Monoisotopic Mass: 297.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 507
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 47.9Ų
3H-Phenoxazin-3-one, 7-(hexyloxy)- Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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